Cas no 110187-11-6 (1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one structure

110187-11-6 structure

Product Name:1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

CAS No:110187-11-6

Molecular Formula:C₁₉H₁₈O₆

Molecular Weight:342.34262

CID:837091

PubChem ID:14162674

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Properties

Names and Identifiers

- 1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
- 1,5,8-Trihydroxy-3-methoxy-2-pre
- 1,5,8-Trihydroxy-3-methoxy-2-prenylxanthone
- 9H-Xanthen-9-one, 1,5,8-trihydroxy-3-methoxy-2-(3-methyl-2-butenyl)-
- W2657
- 1,5,8-Trihydroxy-3-methoxy-2-(3-methyl-2-butenyl)-9H-xanthen-9-one
- 3-O-Methylmorusignin B
- [ "3-O-Methylmorusignin B" ]
- 1,5,8-Trihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- 9H-Xanthen-9-one, 1,5,8-trihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-
- CHEBI:175328
- AKOS015999035
- 1,5,8-trihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthen-9-one
- 110187-11-6
- HY-N0991
- B0005-190210
- HP7RT2A4Q3
- DTXSID30556803
- F92838
- UNII-HP7RT2A4Q3
- SCHEMBL3416550
- 1,5,8-trihydroxy-3-methoxy-2[3-methyl-2-butenyl] xanthone
- CS-0016133
- FS-10136
- 1,5,8-Trihydroxy-3-methyl-2-prenylxanthone
- DB-328765
- 1,5,8-TRIHYDROXY-3-METHOXY-2-(3-METHYLBUT-2-EN-1-YL)XANTHEN-9-ONE
- +Expand
- MDL： MFCD20274907
- InChIKey： AAANZTDKTFGJLZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H18O6/c1-9(2)4-5-10-13(24-3)8-14-16(17(10)22)18(23)15-11(20)6-7-12(21)19(15)25-14/h4,6-8,20-22H,5H2,1-3H3
- SMILES： CC(=CCC1=C(C2=C(C=C1OC)OC3=C(C=CC(=C3C2=O)O)O)O)C

Computed Properties

Exact Mass: 342.11000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 342.11033829g/mol
Heavy Atom Count: 25
Complexity: 528
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 96.2Å²

Experimental Properties

LogP: 3.58030
PSA: 100.13000
Color/Form: Yellow powder

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at 4 ℃, better at -4 ℃

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE17388-5mg	1,5,8-Trihydroxy-3-Methoxy-2-Prenylxanthone	110187-11-6	powder	5mg	$702.00	2024-04-20
Chemenu	CM133086-1g	1,5,8-trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one	110187-11-6	95%	1g	$281	2023-11-25
TargetMol Chemicals	TN2503-5 mg	1,5,8-Trihydroxy-3-methoxy-2-prenylxanthone	110187-11-6	98%	5mg	￥ 3,940
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T34620-5mg	1,5,8-Trihydroxy-3-Methoxy-2-Prenylxanthone	110187-11-6	,HPLC≥98%	5mg	¥5600.0	2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2503-1 mg	1,5,8-Trihydroxy-3-methoxy-2-prenylxanthone	110187-11-6		1mg	￥2835.00	2022-04-26

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:110187-11-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Related Literature

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Cas no 110187-11-6 (1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Price

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Suppliers

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Related Literature

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110187-11-6 (1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one) Related Products